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Compound of Interest

Compound Name: CORM-401

Cat. No.: B15614651

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety information and detailed procedures for the proper
disposal of CORM-401, a carbon monoxide-releasing molecule. Adherence to these guidelines
is essential to ensure laboratory safety and proper chemical handling. CORM-401 is an
oxidant-sensitive manganese-based compound that can release toxic carbon monoxide (CO)
gas, necessitating careful management during its use and disposal.[1][2]

Key Safety and Handling Information

CORM-401 is a solid, typically a light yellow to dark yellow powder, that is soluble in DMSO. It
is known to be relatively stable in solution but will release carbon monoxide, a colorless and
odorless toxic gas, especially in the presence of oxidants or CO acceptors like heme proteins.
[1][3] The release of CO can be accelerated by substances such as hydrogen peroxide (H2032).
[1][3] Due to the release of toxic CO gas, all handling of CORM-401 and its waste must be
conducted in a well-ventilated chemical fume hood.[4][5] Appropriate personal protective
equipment (PPE), including safety goggles, lab coats, and gloves, must be worn at all times.

Quantitative Data on CORM-401

The following table summarizes key quantitative data for CORM-401.
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Property Value Source
Molecular Formula CsHeMNNOs6S:2 [1]
Molecular Weight 331.20 g/mol [1]

Light yellow to dark yellow
Appearance

powder
Solubility Soluble in DMSO (10 mg/mL)

Up to 3.2 moles of CO per
CO Release [3]
mole of CORM-401

o 0.33 mol eq of CO loss after 4
Stability in PBS (1 mM)
hours

Half-life (in presence of )
0.8 minutes
myoglobin)

Experimental Protocol for Proper Disposal

This protocol outlines a step-by-step procedure for the safe neutralization and disposal of
CORM-401 waste. The principle of this procedure is to induce the complete release of CO in a
controlled environment and then manage the remaining non-gaseous waste as a heavy metal-
containing solution.

Materials:

 CORM-401 waste solution

e 3% Hydrogen Peroxide (H202) solution

e Sodium hydroxide (NaOH) or hydrochloric acid (HCI) for pH adjustment (if necessary)
o Large beaker or flask

 Stir plate and stir bar

e pH paper or pH meter
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o Appropriate waste container for heavy metal waste
Procedure:

e Work in a Chemical Fume Hood: Ensure the entire procedure is performed in a certified and
properly functioning chemical fume hood to safely vent the released carbon monoxide gas.

 Dilution of Waste: Dilute the CORM-401 waste solution with a suitable solvent (e.g., water or
the original solvent used in the experiment) in a large beaker or flask. This helps to control
the reaction rate.

« Initiate CO Release with Oxidant: While stirring the diluted waste solution, slowly add a 3%
solution of hydrogen peroxide. The addition of an oxidant will accelerate the release of
carbon monoxide from the CORM-401.[1][3] It is recommended to add the H20:2 solution
dropwise to manage the rate of gas evolution.

o Allow for Complete Gas Release: Continue stirring the solution in the fume hood for a
sufficient period (e.g., several hours or overnight) to ensure that all the carbon monoxide has
been released.

o Neutralization of the Remaining Solution: After ensuring complete CO release, check the pH
of the remaining solution. Neutralize the solution to a pH between 6 and 8 by adding small
amounts of sodium hydroxide (if acidic) or hydrochloric acid (if basic).

e Collection of Heavy Metal Waste: The remaining solution contains manganese and other
decomposition products. This solution should be collected in a designated hazardous waste
container for heavy metals.

» Labeling and Final Disposal: Clearly label the waste container as "Hazardous Waste:
Contains Manganese." Dispose of the container through your institution's hazardous waste
management program.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of CORM-401.
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Caption: Logical workflow for the safe disposal of CORM-401.
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By following these procedures, researchers can mitigate the risks associated with CORM-401
and ensure its safe handling and disposal in the laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614651#corm-401-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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